2-(2-(1H-pyrrol-1-yl)thiazol-4-yl)-N-(2-(methylthio)phenyl)acetamide

• IUPAC Name: N-(2-methylsulfanylphenyl)-2-(2-pyrrol-1-yl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C16H15N3OS2/c1-21-14-7-3-2-6-13(14)18-15(20)10-12-11-22-16(17-12)19-8-4-5-9-19/h2-9,11H,10H2,1H3,(H,18,20)
• InChI Key: ZEZAVLWOCWHGON-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CC2=CSC(=N2)N3C=CC=C3
• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.4 g/mol

Description

2-(2-(1H-pyrrol-1-yl)thiazol-4-yl)-N-(2-(methylthio)phenyl)acetamide, also known as PTMA, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. PTMA is a thiazole-based compound that has shown promising results in pre-clinical studies as an anti-cancer agent.

Scientific Research Applications

Synthesis and Insecticidal Assessment

A study by Fadda et al. (2017) explored the synthesis of various heterocycles, including pyrrole and thiazole derivatives, using 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide as a precursor. These compounds were tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis, highlighting their potential application in agriculture and pest control (Fadda et al., 2017).

Antimicrobial Activity

In a study by Bondock et al. (2008), new heterocycles were synthesized using a similar compound as a key intermediate. These compounds, which included thiazole derivatives, were evaluated for their antimicrobial properties. This suggests the potential use of such compounds in developing new antimicrobial agents (Bondock et al., 2008).

Coordination Complexes and Antioxidant Activity

Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes were found to exhibit significant antioxidant activity, implying their potential application in oxidative stress-related therapies and as biochemical research tools (Chkirate et al., 2019).

Antitumor Activity

Alqasoumi et al. (2009) reported the synthesis of novel acetamide, pyrrole, and thiazole derivatives containing a pyrazole moiety, which were evaluated for antitumor activity. One compound was found to be more effective than the reference drug, doxorubicin, indicating its potential application in cancer research and treatment (Alqasoumi et al., 2009).

Quantum Chemical Calculations for Antimicrobial Activity

Fahim and Ismael (2019) conducted a study that combined experimental antimicrobial evaluation with quantum calculations, revealing a correlation that provides insight into the molecular basis of antimicrobial activity. This approach can be valuable in the rational design of new antimicrobial agents (Fahim and Ismael, 2019).